Cas no 124276-63-7 (1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile)

• Product Name: 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile
• CAS No: 124276-63-7
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• MDL: MFCD07374410
• CID: 1036313
• PubChem ID: 20026179
• Update Time: 2025-06-08

1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile
• 1-[2-(trifluoromethyl)phenyl]cyclopropane-1-carbonitrile
• 1-[2-(trifluoromethyl)phenyl]Cyclopropanecarbonitrile
• AB39391
• AG-C-28478
• AK128697
• CTK7C5654
• KB-212521
• SureCN4445323
• 1-(2-TRIFLUOROMETHYL-PHENYL)-CYCLOPROPANECARBONITRILE
• 1-(2-(trifluoromethyl)phenyl)cyclopropane carbonitrile
• 1-(2-(trifluoromethyl)phenyl)cyclopropane-1-carbonitrile
• A920469
• DB-345602
• SY226208
• AKOS016000774
• SCHEMBL4445323
• CS-0357601
• 124276-63-7
• DTXSID60601779
• MFCD07374410

• MDL： MFCD07374410
• Inchi： 1S/C11H8F3N/c12-11(13,14)9-4-2-1-3-8(9)10(7-15)5-6-10/h1-4H,5-6H2
• InChI Key： QSLCJTORRXCOIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C#N)CC1)(F)F

Computed Properties

• Exact Mass: 211.06088375g/mol
• Monoisotopic Mass: 211.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile

Comprehensive Overview of 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile (CAS No. 124276-63-7)

1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile (CAS No. 124276-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropane ring and a trifluoromethylphenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.

The compound's nitrile functional group enhances its reactivity, enabling diverse chemical transformations. This property aligns with the growing trend of click chemistry and high-throughput screening in modern laboratories. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing key challenges in oncology and neurology. The trifluoromethyl moiety further improves metabolic stability, a critical factor in drug-likeness optimization.

From an industrial perspective, 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile is synthesized via palladium-catalyzed cross-coupling or cyclopropanation reactions, reflecting advancements in green chemistry protocols. Its scalability supports cost-effective production, a priority for manufacturers amid rising raw material costs. Analytical techniques like HPLC-MS and NMR spectroscopy ensure high purity, meeting stringent regulatory standards for pharmaceutical intermediates.

Environmental and safety considerations are integral to its handling. While not classified as hazardous, proper laboratory PPE (e.g., gloves, goggles) is recommended during synthesis. The compound's low ecotoxicity profile aligns with the Principles of Green Chemistry, reducing waste generation—a topic increasingly searched by sustainability-focused researchers.

Market analysts note rising demand for fluorinated compounds like CAS No. 124276-63-7, driven by their prevalence in blockbuster drugs and crop protection agents. Patent filings reveal its use in next-generation antiviral agents, coinciding with global interest in broad-spectrum therapeutics post-pandemic. Suppliers emphasize cGMP compliance and batch-to-batch consistency to cater to pharmaceutical clients.

In summary, 1-(2-(Trifluoromethyl)phenyl)cyclopropanecarbonitrile exemplifies innovation at the intersection of medicinal chemistry and process engineering. Its versatility underscores its relevance in addressing unmet medical needs while adhering to sustainable practices—a dual advantage highly searched in academic and industrial databases today.